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Compound of Interest

Compound Name: Cyclo(Ile-Leu)

Cat. No.: B15145800 Get Quote

An In-depth Technical Guide to Cyclo(Ile-Leu)
This guide provides a detailed overview of the molecular formula and weight of Cyclo(Ile-Leu),
a cyclic dipeptide of interest to researchers, scientists, and professionals in drug development.

Physicochemical Properties
Cyclo(Ile-Leu), also known as Cyclo(isoleucyl-leucyl), is a cyclic dipeptide formed from the

amino acids isoleucine and leucine. Its chemical properties are summarized below.

Property Value Source

Molecular Formula C₁₂H₂₂N₂O₂ [1][2]

Molecular Weight 226.32 g/mol [1][2]

IUPAC Name

3-butan-2-yl-6-(2-

methylpropyl)piperazine-2,5-

dione

[1]

Monoisotopic Mass 226.168127949 Da [1]

Structural Information
The structure of Cyclo(Ile-Leu) consists of a six-membered diketopiperazine ring, which is

formed from the condensation of the amino acids isoleucine and leucine. The side chains of
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both amino acids, an isobutyl group for leucine and a sec-butyl group for isoleucine, extend

from this central ring.

Methodology for Molecular Weight Determination
The molecular weight of a compound is determined by summing the atomic weights of its

constituent atoms. The experimental protocol for this calculation is as follows:

Elemental Composition Analysis: The first step is to determine the molecular formula through

methods such as mass spectrometry or elemental analysis. For Cyclo(Ile-Leu), the

molecular formula is established as C₁₂H₂₂N₂O₂.[1][2]

Atomic Weight Aggregation: The molecular weight is then calculated by multiplying the

number of atoms of each element by its atomic weight and summing the results.

Carbon (C): 12 atoms × 12.011 u = 144.132 u

Hydrogen (H): 22 atoms × 1.008 u = 22.176 u

Nitrogen (N): 2 atoms × 14.007 u = 28.014 u

Oxygen (O): 2 atoms × 15.999 u = 31.998 u

Summation: The sum of these values provides the molecular weight of the molecule.

144.132 + 22.176 + 28.014 + 31.998 = 226.32 u

This calculated molecular weight is crucial for various experimental procedures, including

stoichiometry in chemical reactions and the preparation of solutions with specific molar

concentrations.

Logical Relationships in Compound
Characterization
The process of characterizing a chemical compound like Cyclo(Ile-Leu) follows a logical

workflow, starting from its basic identification to the determination of its physicochemical

properties.
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Figure 1: Workflow for the characterization of Cyclo(Ile-Leu).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15145800#molecular-formula-and-weight-of-cyclo-
ile-leu]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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